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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the preparation of a

Dioxybenzone-d3 stock solution. Dioxybenzone-d3 is the deuterium-labeled form of

Dioxybenzone, an organic compound used as a UV filter. In research and development,

Dioxybenzone-d3 is primarily utilized as an internal standard for analytical and

pharmacokinetic studies, enabling precise quantification in complex biological matrices through

mass spectrometry and liquid chromatography.[1][2]

Data Presentation
Accurate preparation of stock solutions is critical for the reliability and reproducibility of

experimental results. The following table summarizes the key chemical and physical properties

of Dioxybenzone-d3.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12401914?utm_src=pdf-interest
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://veeprho.com/impurities/dioxybenzone-d3/
https://www.medchemexpress.com/dioxybenzone-d3.html
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₄D₃H₉O₄ LGC Standards[3]

Molecular Weight 247.26 g/mol LGC Standards[3]

Purity >95% (HPLC) LGC Standards[3]

Physical Format Neat Solid LGC Standards

Storage (Neat) +4°C LGC Standards

The following table outlines recommended solvents and storage conditions for the prepared

stock solution. While specific data for Dioxybenzone-d3 is limited, information from its non-

deuterated counterpart, Dioxybenzone, provides a strong basis for handling and storage.

Parameter Recommendation Source

Primary Solvents
Dimethyl Sulfoxide (DMSO),

Methanol
MedchemExpress, WUR

Stock Solution Storage

-20°C for up to 1 month

(protect from light) or -80°C for

up to 6 months (protect from

light)

MedchemExpress

Solubility (in DMSO)
≥ 2.5 mg/mL (for

Dioxybenzone)
MedchemExpress

Experimental Protocol
This protocol details the steps for preparing a 1 mg/mL Dioxybenzone-d3 stock solution in

methanol. Adjustments to concentration and solvent can be made based on experimental

requirements.

Materials and Equipment:

Dioxybenzone-d3 (neat solid)

Methanol (HPLC grade or equivalent)
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Analytical balance

Volumetric flask (e.g., 10 mL, Class A)

Spatula

Weighing paper or boat

Pipettes

Ultrasonic bath

Amber glass vial for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

Preparation: Ensure all glassware is clean and dry. Allow the Dioxybenzone-d3 container to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare the analytical balance with a clean weighing paper or boat. Accurately weigh

the desired amount of Dioxybenzone-d3 (e.g., 10 mg). Record the exact weight.

Dissolution: a. Carefully transfer the weighed Dioxybenzone-d3 into a 10 mL volumetric

flask. b. Add a small amount of methanol (approximately 5 mL) to the flask. c. Gently swirl

the flask to dissolve the solid. If necessary, place the flask in an ultrasonic bath for 1-2

minutes to aid dissolution.

Volume Adjustment: a. Once the solid is completely dissolved, add methanol to the

volumetric flask until the bottom of the meniscus is aligned with the calibration mark. b. Cap

the flask and invert it several times to ensure the solution is homogeneous.

Storage: a. Transfer the prepared stock solution to a properly labeled amber glass vial. The

label should include the compound name, concentration, solvent, preparation date, and user

initials. b. Store the vial in a freezer at -20°C or -80°C, protected from light, to ensure

stability.
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Safety Precautions:

Handle Dioxybenzone-d3 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information. The non-

deuterated form is classified as a skin and eye irritant.

Visualizations
The following diagram illustrates the workflow for the preparation of the Dioxybenzone-d3
stock solution.
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Caption: Workflow for Dioxybenzone-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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